Cas no 19866-02-5 (Asteroidenone)

• Product Name: Asteroidenone
• CAS No: 19866-02-5
• MF: C₄₀H₅₀O₄
• MW: 594.822612285614
• CID: 1389130
• PubChem ID: 6443726
• Update Time: 2025-07-14

Asteroidenone Chemical and Physical Properties

Names and Identifiers

• (3S,3'S)-3,3'-dihydroxy-7',8'-didehydro-beta,beta-carotene-4,4'-dione
• (3S,3'S)-7,8-Didehydroastaxanthin
• (6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11E,13E,15E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15-octaen-17-ynyl]-2,4,4-trimethylcyclohex-2-en-1-
• Asterinic acid
• 7,8-Didehydroastaxanthin
• (3S,3'S)-7,8-Didehydro-3,3'-dihydroxy-β,β-carotene-4,4'-dione
• (3S,3'S)-3,3'-Dihydroxy-7,8-didehydro-β,β-carotene-4,4'-dione
• CHEBI:166687
• ASTEROIDENONE-
• UNII-MBJ4WSK12V
• LMPR01070051
• .BETA.-CAROTENE-4,4'-DIONE, 7,8-DIDEHYDRO-3,3'-DIHYDROXY- (3S,3'S)-7,8-DIDEHYDRO-3,3'-DIHYDROXY-.BETA.,.BETA.-CAROTENE-4,4'-DIONE
• SCHEMBL545399
• 19866-02-5
• MBJ4WSK12V
• Q27896450
• DTXSID201313436
• ASTERINIC ACID, ALL-TRANS-
• (6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11E,13E,15E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15-octaen-17-ynyl]-2,4,4-trimethylcyclohex-2-en-1-one
• Asteroidenone

• Inchi： 1S/C40H50O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-21,23,35-36,41-42H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,27-15+,28-16+,29-19+,30-20+/t35-,36-/m0/s1
• InChI Key： BZQRJBLJDFPOBX-AKKQMVQHSA-N
• SMILES： O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C#CC2=C(C)C([C@H](CC2(C)C)O)=O)/C)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 594.3711
• Monoisotopic Mass: 594.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Asteroidenone

Recent Advances in Asteroidenone (19866-02-5) Research: A Comprehensive Review

Asteroidenone (CAS: 19866-02-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models. This research brief aims to provide a comprehensive overview of the latest findings related to Asteroidenone, highlighting its potential as a novel therapeutic agent.

The background of Asteroidenone research is rooted in its distinctive chemical structure, which includes a rare combination of functional groups that contribute to its biological activity. Initial studies identified its interaction with specific cellular targets, particularly those involved in inflammatory and proliferative pathways. These findings have spurred further investigations into its potential applications in treating conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. The compound's ability to modulate key signaling pathways has made it a focal point for drug development efforts.

Recent research has employed advanced techniques such as high-throughput screening, molecular docking, and in vivo efficacy studies to better understand Asteroidenone's pharmacological profile. One notable study demonstrated its potent inhibitory effects on a range of kinase enzymes, suggesting its utility as a multi-targeted therapeutic agent. Additionally, improvements in synthetic methodologies have enabled the production of Asteroidenone with higher purity and yield, addressing previous challenges in its large-scale manufacturing.

The results of these studies have been encouraging. For instance, in a series of preclinical trials, Asteroidenone exhibited significant anti-tumor activity with minimal off-target effects, underscoring its potential as a safer alternative to existing therapies. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for its use in treating central nervous system disorders. These findings have been corroborated by multiple independent research groups, adding credibility to the compound's therapeutic promise.

In conclusion, the latest research on Asteroidenone (19866-02-5) underscores its potential as a versatile and effective therapeutic agent. Its unique chemical properties, combined with promising preclinical results, position it as a strong candidate for further development. Future studies should focus on advancing its clinical translation, optimizing its pharmacokinetic profile, and exploring potential combination therapies. As the body of evidence grows, Asteroidenone is poised to make a significant impact in the field of chemical biology and pharmaceutical sciences.